Cas no 2229518-17-4 (tert-butyl N-5-(2-aminoethoxy)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-aminoethoxy)-2-hydroxyphenylcarbamate
• CAS No: 2229518-17-4
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 5889075
• PubChem ID: 165781599
• Update Time: 2025-06-25

tert-butyl N-5-(2-aminoethoxy)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-aminoethoxy)-2-hydroxyphenylcarbamate
• EN300-1873373
• tert-butyl N-[5-(2-aminoethoxy)-2-hydroxyphenyl]carbamate
• 2229518-17-4

• Inchi： 1S/C13H20N2O4/c1-13(2,3)19-12(17)15-10-8-9(18-7-6-14)4-5-11(10)16/h4-5,8,16H,6-7,14H2,1-3H3,(H,15,17)
• InChI Key： OGYUXZYSWYHUBX-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(C=1)OCCN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-5-(2-aminoethoxy)-2-hydroxyphenylcarbamate

tert-butyl N-5-(2-aminoethoxy)-2-hydroxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-(2-aminoethoxy)-2-hydroxyphenylcarbamate, identified by the CAS number 2229518-17-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and the latest research findings associated with this compound.

At its core, tert-butyl N-5-(2-aminoethoxy)-2-hydroxyphenylcarbamate consists of a phenyl ring substituted with hydroxyl and aminoethoxy groups, along with a tert-butyl carbamate moiety. The presence of these functional groups imparts versatile reactivity and bioavailability to the molecule. Recent studies have highlighted its potential as a precursor in the synthesis of advanced pharmaceutical agents, particularly in the development of targeted drug delivery systems.

The synthesis of tert-butyl N-5-(2-aminoethoxy)-2-hydroxyphenylcarbamate typically involves multi-step organic reactions, including nucleophilic substitutions and carbonyl condensations. Researchers have optimized these processes to enhance yield and purity, making it more accessible for large-scale production. The compound's stability under various reaction conditions has also been extensively studied, ensuring its reliability in diverse chemical transformations.

In terms of applications, tert-butyl N-5-(2-aminoethoxy)-2-hydroxyphenylcarbamate has shown promise in the field of pharmacology. Its ability to act as a bioisostere for other functional groups makes it an attractive candidate for drug design. Recent research has focused on its role in modulating enzyme activity and its potential as an inhibitor in metabolic pathways. These findings underscore its importance in the development of novel therapeutic agents.

The structural versatility of tert-butyl N-5-(2-aminoethoxy)-2-hydroxyphenylcarbamate also extends to materials science, where it is being explored as a building block for advanced polymers and coatings. Its hydroxyl group facilitates hydrogen bonding, which can enhance the mechanical properties of materials derived from this compound. Additionally, its aminoethoxy group provides opportunities for further functionalization, enabling tailored properties for specific applications.

In conclusion, tert-butyl N-5-(2-aminoethoxy)-2-hydroxyphenylcarbamate, with its unique combination of functional groups and versatile reactivity, continues to be a focal point in both academic and industrial research. As new applications emerge and synthesis methods improve, this compound is poised to play an increasingly important role in advancing chemical innovation across multiple disciplines.